Cas no 1261927-25-6 (2-Methyl-3-(naphthalen-1-yl)benzoic acid)

• Product Name: 2-Methyl-3-(naphthalen-1-yl)benzoic acid
• CAS No: 1261927-25-6
• MF: C₁₈H₁₄O₂
• MW: 262.302565097809
• MDL: MFCD18321550
• CID: 2763997
• PubChem ID: 53227423
• Update Time: 2025-11-07

2-Methyl-3-(naphthalen-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS014882426
• 2-Methyl-3-(naphthalen-1-yl)benzoic acid, 95%
• 1261927-25-6
• MFCD18321550
• 2-Methyl-3-(naphthalen-1-yl)benzoic acid
• 2-methyl-3-naphthalen-1-ylbenzoic acid

• MDL： MFCD18321550
• Inchi： 1S/C18H14O2/c1-12-14(9-5-10-15(12)18(19)20)17-11-4-7-13-6-2-3-8-16(13)17/h2-11H,1H3,(H,19,20)
• InChI Key： CNBWIYKTTODHPB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)C1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 262.099379685Da
• Monoisotopic Mass: 262.099379685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Methyl-3-(naphthalen-1-yl)benzoic acid

2-Methyl-3-(naphthalen-1-yl)benzoic Acid

2-Methyl-3-(naphthalen-1-yl)benzoic acid (CAS No. 1261927-25-6) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its benzoic acid backbone and substituted naphthyl group, exhibits a range of interesting properties that make it a valuable molecule for both academic research and industrial applications.

The molecular structure of 2-methyl-3-(naphthalen-1-yl)benzoic acid consists of a benzoic acid moiety with a methyl group at the 2-position and a naphthyl group at the 3-position. This arrangement creates a conjugated system that enhances its electronic properties, making it an ideal candidate for various chemical reactions. Recent studies have explored its role as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of 2-methyl-3-(naphthalen-1-yl)benzoic acid is in the field of drug discovery. Researchers have utilized this compound as a building block for designing bioactive molecules with potential therapeutic effects. For instance, its derivatives have shown promise in targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The ability to modify the naphthyl and methyl groups further expands its utility in medicinal chemistry.

In addition to its pharmaceutical applications, 2-methyl-3-(naphthalen-1-yl)benzoic acid has also found use in materials science. Its aromatic structure contributes to its stability and electronic conductivity, making it a potential candidate for organic electronics. Recent advancements in nanotechnology have highlighted its potential as a component in organic semiconductors and conductive polymers.

The synthesis of 2-methyl-3-(naphthalen-1-yl)benzoic acid typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods have been optimized to achieve high yields and purity, ensuring its reliability as a starting material for further chemical transformations.

From an environmental perspective, 2-methyl-3-(naphthalen-1-yL)benzoic acid has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current regulatory standards for chemical safety.

In conclusion, 2-methyl-3-(naphthalen--yL)benzoic acid (CAS No. 1261927--5-) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent research advancements, positions it as a key molecule for future innovations in chemistry and related fields.